Cas no 1805578-52-2 (2-bromo-5-fluoro-4-nitro-pyridine)

• Product Name: 2-bromo-5-fluoro-4-nitro-pyridine
• CAS No: 1805578-52-2
• MF: C₅H₂BrFN₂O₂
• MW: 220.983983516693
• MDL: MFCD28740491
• CID: 4706965
• PubChem ID: 91366616
• Update Time: 2025-05-26

2-bromo-5-fluoro-4-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-4-nitropyridine
• SY246553
• AK372117
• 2-bromo-5-fluoro-4-nitro-pyridine
• SCHEMBL17609331
• PB41391
• F51954
• 1805578-52-2
• AKOS027366717
• DS-13239
• MFCD28740491
• CS-0146037

• MDL： MFCD28740491
• Inchi： 1S/C5H2BrFN2O2/c6-5-1-4(9(10)11)3(7)2-8-5/h1-2H
• InChI Key： CRUYYUIDRLAKII-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CN=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.92837g/mol
• Monoisotopic Mass: 219.92837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 1.8

Additional information on 2-bromo-5-fluoro-4-nitro-pyridine

Introduction to 2-Bromo-5-Fluoro-4-Nitro-Pyridine (CAS No. 1805578-52-2)

2-Bromo-5-fluoro-4-nitro-pyridine, identified by the CAS number 1805578-52-2, is a heterocyclic aromatic compound that belongs to the family of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-bromo-5-fluoro-4-nitro-pyridine consists of a pyridine ring with substituents at positions 2, 4, and 5: bromine, nitro, and fluoro groups, respectively. These substituents impart distinct electronic and steric effects, making this compound highly versatile for synthetic transformations.

The synthesis of 2-bromo-5-fluoro-4-nitro-pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on optimizing these processes, leveraging catalytic systems and green chemistry principles to minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction efficiency and scalability.

In terms of applications, 2-bromo-5-fluoro-4-nitro-pyridine has shown promise as an intermediate in the synthesis of bioactive compounds. Its nitro group is particularly valuable for generating reactive intermediates, such as nitroso compounds or azo compounds, which are integral to many pharmacological agents. Additionally, the bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the construction of diverse heterocyclic frameworks.

Recent studies have highlighted the potential of pyridine derivatives, including 2-bromo-5-fluoro-4-nitro-pyridine, in drug discovery. For example, researchers have investigated its role as a building block for anti-tumor agents. The nitro group's ability to undergo reduction in biological systems makes it a useful moiety for designing prodrugs that can release active metabolites under specific physiological conditions.

Beyond pharmaceutical applications, 2-bromo-5-fluoro-4-nitro-pyridine has also been explored in agrochemical research. Its ability to act as an electron-deficient aromatic system makes it a candidate for herbicide development. Recent findings suggest that this compound can inhibit key enzymes involved in plant metabolism, offering a novel approach to weed control without adverse effects on non-target species.

In the realm of materials science, the unique electronic properties of pyridine derivatives have inspired their use in organic electronics. Researchers have examined the potential of 2-bromo-5-fluoro-4-nitro-pyridine as a component in organic semiconductors and light-emitting diodes (OLEDs). The substituent effects on the compound's optical and electronic properties are currently under investigation to optimize its performance in these applications.

The environmental impact of synthesizing and using pyridine derivatives, including CAS No. 1805578-52-2, has also become a focal point for sustainable chemistry initiatives. Scientists are working on developing eco-friendly synthesis routes that reduce waste generation and energy consumption while maintaining high product quality.

In conclusion, 2-bromo-5-fluoro-4-nitro-pyridine (CAS No. 1805578-52-2) stands out as a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to synthesis optimization and environmental sustainability.